molecular formula C14H17NO4 B7589548 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid

2-Methyl-4-(oxane-4-carbonylamino)benzoic acid

Cat. No. B7589548
M. Wt: 263.29 g/mol
InChI Key: BZAKNOHZISBJCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-4-(oxane-4-carbonylamino)benzoic acid, also known as MOBA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MOBA is a derivative of benzoic acid and is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid is not fully understood, but it is believed to act as an inhibitor of certain enzymes in the body. This inhibition can lead to changes in biochemical pathways and physiological processes.
Biochemical and Physiological Effects:
2-Methyl-4-(oxane-4-carbonylamino)benzoic acid has been found to have various biochemical and physiological effects in the body. It has been shown to have anti-inflammatory properties, as well as the ability to inhibit the growth of certain cancer cells. 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid has also been found to have antioxidant properties, which may help to protect against cellular damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid in lab experiments is its ability to selectively inhibit certain enzymes, which can help researchers to better understand the biochemical pathways involved in various processes. However, one limitation of using 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid. One area of interest is its potential use in the development of new cancer therapies. 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid has been found to be effective against certain types of cancer cells, and further research may help to identify its full potential in this area. Another area of interest is the development of new drugs for inflammatory diseases, such as arthritis. 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid has been found to have anti-inflammatory properties, and further research may help to identify its potential in this area as well.
In conclusion, 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid is a promising compound with potential applications in scientific research. Its ability to selectively inhibit certain enzymes makes it a valuable tool for studying biochemical pathways and physiological processes. Further research is needed to fully understand its mechanism of action and potential applications in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid can be achieved through the reaction of 2-methyl-4-nitrobenzoic acid with oxalyl chloride, followed by the addition of 1,4-dioxane and ammonia. This reaction produces 2-Methyl-4-(oxane-4-carbonylamino)benzoic acid as a final product.

Scientific Research Applications

2-Methyl-4-(oxane-4-carbonylamino)benzoic acid has been used in various scientific research studies, particularly in the field of biochemistry. It has been found to have potential applications in the development of new drugs and therapies for various diseases.

properties

IUPAC Name

2-methyl-4-(oxane-4-carbonylamino)benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO4/c1-9-8-11(2-3-12(9)14(17)18)15-13(16)10-4-6-19-7-5-10/h2-3,8,10H,4-7H2,1H3,(H,15,16)(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BZAKNOHZISBJCQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)NC(=O)C2CCOCC2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Methyl-4-(oxane-4-carbonylamino)benzoic acid

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